Cas no 2718118-77-3 ((S)-1,2-Diazinane-3-carboxylic acid dihydrochloride)

• Product Name: (S)-1,2-Diazinane-3-carboxylic acid dihydrochloride
• CAS No: 2718118-77-3
• MF: C₅H₁₂Cl₂N₂O₂
• MW: 203.07
• MDL: MFCD32066994
• CID: 5088006
• Update Time: 2026-03-02

(S)-1,2-Diazinane-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, hexahydro-, hydrochloride (1:2), (3S)-
• (S)-1,2-Diazinane-3-carboxylic acid dihydrochloride

• MDL： MFCD32066994
• Inchi： 1S/C5H10N2O2.2ClH/c8-5(9)4-2-1-3-6-7-4;;/h4,6-7H,1-3H2,(H,8,9);2*1H/t4-;;/m0../s1
• InChI Key： VZMNUIUXLIBGKR-FHNDMYTFSA-N
• SMILES： C([C@H]1NNCCC1)(=O)O.Cl.Cl

Additional information on (S)-1,2-Diazinane-3-carboxylic acid dihydrochloride

(S)-1,2-Diazinane-3-carboxylic acid dihydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 2718118-77-3, known as (S)-1,2-Diazinane-3-carboxylic acid dihydrochloride, represents a fascinating molecule in the realm of chemical biology. This enantiomerically pure compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The (S)-configuration of the diazinane core imparts distinct stereochemical properties, making it a valuable scaffold for designing biologically active molecules.

Recent advancements in the field of chiral chemistry have highlighted the importance of enantiopure intermediates in synthetic pathways. The (S)-isomer of 1,2-diazinane-3-carboxylic acid dihydrochloride serves as a crucial building block for the synthesis of complex organic molecules. Its structural motif, characterized by a nitrogen-rich heterocyclic ring system, offers a versatile platform for modulating biological targets. This has led to its exploration in the development of novel therapeutic agents targeting various diseases.

In the context of medicinal chemistry, the dihydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for further functionalization and biological testing. The carboxylic acid functionality provides a reactive site for conjugation with other pharmacophores, enabling the design of hybrid molecules with enhanced pharmacological properties. Such modifications are essential for optimizing drug-like characteristics such as bioavailability, metabolic stability, and target specificity.

One of the most compelling aspects of (S)-1,2-Diazinane-3-carboxylic acid dihydrochloride is its potential application in the synthesis of protease inhibitors. Proteases play a pivotal role in numerous biological processes, and their inhibition is a key strategy in treating conditions such as cancer, inflammation, and infectious diseases. The diazinane core mimics natural substrates, allowing for precise binding to active sites on target enzymes. This has spurred research into developing novel protease inhibitors based on this scaffold.

Moreover, the compound has shown promise in preclinical studies as a precursor for kinase inhibitors. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By leveraging the structural flexibility of the diazinane ring, researchers have designed molecules that selectively inhibit aberrant kinase activity. These efforts have led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.

The synthesis of (S)-1,2-Diazinane-3-carboxylic acid dihydrochloride involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include asymmetric hydrogenation to establish the (S)-configuration and salt formation to improve handling properties. These synthetic strategies not only demonstrate the compound's accessibility but also showcase advancements in catalytic processes that enable high-yield production.

Recent publications have explored the use of this compound in fragment-based drug discovery (FBDD). FBDD is an approach that relies on identifying small molecular fragments capable of binding to biological targets. These fragments can then be optimized into lead compounds through iterative chemical modifications. The versatility of (S)-1,2-Diazinane-3-carboxylic acid dihydrochloride as a fragment scaffold has made it a valuable tool in this process.

The compound's ability to interact with various biological targets has also opened avenues for its use in diagnostic applications. By designing probes based on this scaffold, researchers can develop assays for detecting specific biomarkers associated with diseases. Such diagnostics could facilitate early detection and personalized treatment strategies.

In conclusion, (S)-1,2-Diazinane-3-carboxylic acid dihydrochloride (CAS no: 2718118-77-3) is a multifaceted molecule with significant implications in chemical biology and drug development. Its unique structural features and stereochemical properties make it an attractive candidate for designing novel therapeutic agents. The ongoing research into its applications in protease inhibition, kinase inhibition, fragment-based drug discovery, and diagnostics underscores its importance as a versatile chemical tool.